Cas no 1146852-27-8 (1-(3,8-diazabicyclo[3.2.1]oct-3-yl)-Ethanone)

• Product Name: 1-(3,8-diazabicyclo[3.2.1]oct-3-yl)-Ethanone
• CAS No: 1146852-27-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 1099782
• PubChem ID: 66787537
• Update Time: 2025-04-20

1-(3,8-diazabicyclo[3.2.1]oct-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,8-diazabicyclo[3.2.1]oct-3-yl)-Ethanone
• DJLDMYLDTWTWFR-UHFFFAOYSA-N
• 1-(3,8-diaza-bicyclo[3.2.1]oct-3-yl)-ethanone
• 1-(3,8-Diazabicyclo[3.2.1]octan-3-yl)ethan-1-one
• 1146852-27-8
• SCHEMBL745221

• Inchi： 1S/C8H14N2O/c1-6(11)10-4-7-2-3-8(5-10)9-7/h7-9H,2-5H2,1H3
• InChI Key： DJLDMYLDTWTWFR-UHFFFAOYSA-N
• SMILES： O=C(C)N1CC2CCC(C1)N2

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 32.3Ų